Cas no 1263206-37-6 (3-(fluoromethyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-5-carboxylic acid)

• Product Name: 3-(fluoromethyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-5-carboxylic acid
• CAS No: 1263206-37-6
• MF: C₇H₈FN₃O₂
• MW: 185.155724525452
• CID: 5291450
• Update Time: 2026-03-10

3-(fluoromethyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-5-carboxylic acid
• 3-(Fluoromethyl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-5-carboxylicacid
• 3-Fluoromethyl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-5-carboxylic acid
• 3-(fluoromethyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-5-carboxylic acid

• Inchi： 1S/C7H8FN3O2/c8-3-6-10-9-5-2-1-4(7(12)13)11(5)6/h4H,1-3H2,(H,12,13)
• InChI Key： GCDZSRDKIUFVIF-UHFFFAOYSA-N
• SMILES： FCC1=NN=C2CCC(C(=O)O)N21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• XLogP3: -0.2
• Topological Polar Surface Area: 68

Additional information on 3-(fluoromethyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-5-carboxylic acid

Research Briefing on 3-(fluoromethyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-5-carboxylic acid (CAS: 1263206-37-6)

The compound 3-(fluoromethyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-5-carboxylic acid (CAS: 1263206-37-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a versatile scaffold for the design of novel bioactive molecules. Its pyrrolo[2,1-c][1,2,4]triazole core, combined with the fluoromethyl and carboxylic acid functional groups, offers opportunities for selective interactions with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of kinase inhibitors, showing promising activity against a range of cancer cell lines.

In terms of synthetic approaches, researchers have developed optimized routes to produce 3-(fluoromethyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-5-carboxylic acid with high yield and purity. A notable advancement is the use of flow chemistry techniques, which have reduced reaction times and improved scalability. These methods are particularly relevant for industrial applications where large-scale production is required.

The compound's mechanism of action has been investigated in several preclinical models. It appears to modulate key signaling pathways involved in inflammation and cell proliferation, making it a candidate for treating conditions such as rheumatoid arthritis and certain cancers. However, further studies are needed to fully elucidate its pharmacokinetic and pharmacodynamic properties.

In conclusion, 3-(fluoromethyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-5-carboxylic acid represents a promising lead compound in medicinal chemistry. Its unique structure and biological activity profile warrant continued investigation, particularly in the context of targeted drug delivery and combination therapies. Future research should focus on optimizing its bioavailability and reducing potential off-target effects.